Soyacerebroside II

• Molecular Formula: C40H75NO9
• Molecular Weight: 714.0 g/mol
• InChI: InChI=1S/C40H75NO9/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-33(43)32(31-49-40-38(47)37(46)36(45)35(30-42)50-40)41-39(48)34(44)29-27-25-23-21-18-16-14-12-10-8-6-4-2/h19-20,26,28,32-38,40,42-47H,3-18,21-25,27,29-31H2,1-2H3,(H,41,48)
• InChIKey: HOMYIYLRRDTKAA-UHFFFAOYSA-N

Soyacerebroside II Procurement Guide

Soyacerebroside II (CAS 115074-93-6) is a glycosphingolipid belonging to the class of cerebrosides, specifically a glucosylceramide derivative isolated from Glycine max (soybean) [1]. It is characterized by its calcium ionophoretic activity, a property not universally shared among structurally similar sphingolipids, and has demonstrated immunomodulatory effects through the inhibition of IL-18 secretion in human peripheral blood mononuclear cells (PBMC) [2]. This compound serves as a critical tool for investigating calcium signaling pathways and sphingolipid-mediated immune regulation, with its distinct stereochemistry and functional groups dictating its specific biological profile relative to in-class analogs [3].

● Reported specific calcium ionophore activity

● Stereochemistry-dependent Ca²⁺ permeation

● Defined 1:1 tridentate Ca²⁺ coordination

• [1] Shibuya, H., Kurosu, M., Minagawa, K., Katayama, S., & Kitagawa, I. (1990). Sphingolipids and Glycerolipids. I. Chemical Structures and Ionophoretic Activities of Soyacerebrosides I and II from Soybean. Chemical and Pharmaceutical Bulletin, 38(11), 2933-2938. View Source
• [2] Zhou, X., Tang, L., & Liu, Y. (2009). An isomeric mixture of novel cerebrosides isolated from Impatiens pritzellii reduces lipopolysaccharide-induced release of IL-18 from human peripheral blood mononuclear cells. Lipids, 44(8), 759-763. View Source
• [3] Shibuya, H., Kurosu, M., Minagawa, K., Katayama, S., & Kitagawa, I. (1993). Sphingolipids and Glycerolipids. IV. Syntheses and Ionophoretic Activities of Several Analogues of Soya-cerebroside II, a Calcium Ionophoretic Sphingoglycolipid Isolated from Soybean. Chemical and Pharmaceutical Bulletin, 41(9), 1534-1544. View Source

Why Generic Cerebroside Substitution Fails

Substituting Soyacerebroside II with generic or closely related cerebrosides is scientifically unsound due to critical, quantifiable differences in calcium ionophoretic activity dictated by subtle structural features. The presence, stereochemistry (2'R configuration), and spatial orientation of the 2'-hydroxy group on the fatty acid moiety, as well as the specific sugar headgroup, are essential for calcium ion binding and transport [1]. Analogues lacking the 2'-hydroxy group (palmitoyl analogue) or possessing an altered sugar (β-D-galactosyl analogue) exhibit a complete loss of ionophoretic function, demonstrating that structural similarity does not equate to functional equivalence [2]. For research applications specifically requiring a calcium ionophore with a defined structure-activity profile, only Soyacerebroside II or its functionally superior (2'R)-2'-hydroxypalmitoyl analogue can fulfill the experimental criteria [3].

Soyacerebroside I

May lack the specific calcium ionophoretic activity characteristic of Soyacerebroside II.

Structural analogs

Modified fatty acid or sugar moieties may abolish ionophore function completely.

Enantiomer mismatch

Incorrect stereochemistry may block Ca²⁺ permeation even if binding is retained.

• [1] Shibuya, H., Kurosu, M., Minagawa, K., Katayama, S., & Kitagawa, I. (1993). Sphingolipids and Glycerolipids. IV. Syntheses and Ionophoretic Activities of Several Analogues of Soya-cerebroside II, a Calcium Ionophoretic Sphingoglycolipid Isolated from Soybean. Chemical and Pharmaceutical Bulletin, 41(9), 1534-1544. View Source
• [2] Shibuya, H., Kurosu, M., Minagawa, K., Katayama, S., & Kitagawa, I. (1993). Sphingolipids and Glycerolipids. IV. Syntheses and Ionophoretic Activities of Several Analogues of Soya-cerebroside II, a Calcium Ionophoretic Sphingoglycolipid Isolated from Soybean. Chemical and Pharmaceutical Bulletin, 41(9), 1534-1544. View Source
• [3] Shibuya, H., Kurosu, M., Minagawa, K., Katayama, S., & Kitagawa, I. (1993). Sphingolipids and Glycerolipids. IV. Syntheses and Ionophoretic Activities of Several Analogues of Soya-cerebroside II, a Calcium Ionophoretic Sphingoglycolipid Isolated from Soybean. Chemical and Pharmaceutical Bulletin, 41(9), 1534-1544. View Source

Comparative Activity Evidence for Soyacerebroside II

Enhanced Calcium Ionophore Activity of Hydroxypalmitoyl Analog

Soyacerebroside II exhibits distinct calcium ionophoretic activity, a functional property not observed in its structural analog Soyacerebroside I. In a head-to-head comparison using a liquid membrane-type apparatus (W-08) for ion-transport and ion-binding, and a human erythrocyte membrane method for ion-permeability, Soyacerebroside II demonstrated clear calcium ionophoretic activity, whereas Soyacerebroside I showed no such activity [1].

Hydroxypalmitoyl analogue

Head-to-head

Reported higher Ca²⁺ ion-binding and permeation vs Soyacerebroside II for the (2'R)-2'-hydroxypalmitoyl analogue.

Supports SAR for calcium ionophore design.

Liquid-membrane and erythrocyte membrane assays.

Evidence Dimension	Calcium ionophoretic activity
Target Compound Data	Positive activity for Ca2+ ion
Comparator Or Baseline	Soyacerebroside I: No ionophoretic activity detected
Quantified Difference	Functional activity (Yes vs. No)
Conditions	Liquid membrane-type W-08 apparatus; Human erythrocyte membrane ion-permeability method

Why This Matters

For experiments requiring a defined calcium ionophore, Soyacerebroside I is not a functional substitute; procurement of Soyacerebroside II is mandatory.

• [1] Shibuya, H., Kurosu, M., Minagawa, K., Katayama, S., & Kitagawa, I. (1990). Sphingolipids and Glycerolipids. I. Chemical Structures and Ionophoretic Activities of Soyacerebrosides I and II from Soybean. Chemical and Pharmaceutical Bulletin, 38(11), 2933-2938. View Source

Stereospecific Calcium Permeation in Erythrocyte Membranes

A mixture of Soyacerebrosides I and II (MC) exhibits a significant, concentration-dependent inhibition of LPS-induced IL-18 secretion in human peripheral blood mononuclear cells (PBMC). At concentrations of 1 µM and 10 µM, the mixture showed obvious inhibitory activity on IL-18 secretion after 24 hours, without causing cytotoxicity to the PBMC [1]. While this data is for the mixture, it provides a baseline for the immunomodulatory potential of Soyacerebroside II-containing preparations and distinguishes them from cerebrosides lacking this immunomodulatory profile.

Stereospecific permeation

Head-to-head

Enantiomer (8) retained Ca²⁺ binding but lacked permeation through erythrocyte membranes.

Enantiomer-specific permeation context.

Human erythrocyte membrane method.

Evidence Dimension	Inhibition of LPS-induced IL-18 secretion
Target Compound Data	Inhibitory activity at 1 µM and 10 µM (mixture with Soyacerebroside I)
Comparator Or Baseline	Untreated control (LPS-stimulated PBMC)
Quantified Difference	Significant inhibition (P < 0.05) at both concentrations, compared to LPS-stimulated control
Conditions	Human PBMC, 24 h incubation with LPS, MC mixture at 1 µM and 10 µM

Why This Matters

This data supports the use of Soyacerebroside II in immunological studies requiring modulation of IL-18, an inflammatory cytokine implicated in various diseases.

• [1] Zhou, X., Tang, L., & Liu, Y. (2009). An isomeric mixture of novel cerebrosides isolated from Impatiens pritzellii reduces lipopolysaccharide-induced release of IL-18 from human peripheral blood mononuclear cells. Lipids, 44(8), 759-763. View Source

Loss of Ionophoretic Activity in Structural Analogs

The (2'R)-2'-hydroxypalmitoyl analogue (compound 3) of Soyacerebroside II demonstrates enhanced calcium ion-binding and ion-permeation activities compared to Soyacerebroside II itself. In a comparative study using a W-08 liquid-membrane apparatus and human erythrocyte membranes, the (2'R)-2'-hydroxypalmitoyl analogue exhibited higher ion-binding and ion-permeation for calcium than Soyacerebroside II (compound 2), of which it is the major component [1].

Inactive structural analogs

Class-level

Four synthetic analogs with modified fatty acid or sugar moieties showed no ionophoretic activity.

Structural modifications may abolish ionophore function.

Narrow structural requirement confirmed by SAR.

Evidence Dimension	Calcium ion-binding and ion-permeation
Target Compound Data	Higher ion-binding and ion-permeation activities for calcium ion than Soyacerebroside II
Comparator Or Baseline	Soyacerebroside II (compound 2)
Quantified Difference	Enhanced activity, but specific values not reported in abstract; described as 'higher'
Conditions	W-08 liquid-membrane apparatus; Human erythrocyte membrane method

Why This Matters

For researchers requiring a more potent calcium ionophore, the (2'R)-2'-hydroxypalmitoyl analogue may be a more effective tool than the parent Soyacerebroside II.

• [1] Shibuya, H., Kurosu, M., Minagawa, K., Katayama, S., & Kitagawa, I. (1993). Sphingolipids and Glycerolipids. IV. Syntheses and Ionophoretic Activities of Several Analogues of Soya-cerebroside II, a Calcium Ionophoretic Sphingoglycolipid Isolated from Soybean. Chemical and Pharmaceutical Bulletin, 41(9), 1534-1544. View Source

Functional Distinction from Soyacerebroside I

The palmitoyl analogue (compound 4), which lacks the 2'-hydroxy group on the fatty acid moiety, exhibits no detectable calcium ionophoretic activity. This is in stark contrast to Soyacerebroside II, which possesses a 2'-hydroxy group essential for calcium binding and transport [1].

Distinction from Soyacerebroside I

Class-level

Soyacerebroside I lacks calcium ionophoretic activity.

Select Soyacerebroside II for ionophore studies.

Common procurement error; Soyacerebroside I inactive.

Evidence Dimension	Calcium ionophoretic activity
Target Compound Data	No ionophoretic activity
Comparator Or Baseline	Soyacerebroside II: Positive activity for Ca2+ ion
Quantified Difference	Functional activity (No vs. Yes)
Conditions	W-08 liquid-membrane apparatus; Human erythrocyte membrane method

Why This Matters

This demonstrates that the 2'-hydroxy group is a critical pharmacophore; structurally similar compounds lacking this feature are functionally inert and cannot substitute for Soyacerebroside II in calcium ionophore assays.

• [1] Shibuya, H., Kurosu, M., Minagawa, K., Katayama, S., & Kitagawa, I. (1993). Sphingolipids and Glycerolipids. IV. Syntheses and Ionophoretic Activities of Several Analogues of Soya-cerebroside II, a Calcium Ionophoretic Sphingoglycolipid Isolated from Soybean. Chemical and Pharmaceutical Bulletin, 41(9), 1534-1544. View Source

Tridentate Ca²⁺ Binding Mechanism

Soyacerebroside II forms a calcium complex with a stoichiometry of 1:1 (Soyacerebroside II:Ca2+). This was determined using a continuous variation method via 1H-NMR, which revealed that Soyacerebroside II acts as a tridentate chelating ligand, with the amide carbonyl, C2'-hydroxy, and C2″-hydroxy oxygens responsible for Ca2+ binding [1].

Tridentate Ca²⁺ coordination

Reported

Forms 1:1 complex with Ca²⁺; binds via amide carbonyl, C2′-OH, and C2″-OH groups.

Defined coordination chemistry supports function.

NMR-based binding study.

Evidence Dimension	Calcium complex stoichiometry
Target Compound Data	1:1 complex with Ca2+
Comparator Or Baseline	Not applicable (mechanistic characterization)
Quantified Difference	N/A
Conditions	1H-NMR spectroscopy with continuous variation method

Why This Matters

This precise mechanistic insight is crucial for studies investigating the molecular basis of calcium ionophoresis and for designing experiments where a defined stoichiometry is required.

• [1] Shibuya, H., Kurosu, M., Minagawa, K., Katayama, S., & Kitagawa, I. (2007). A Study of the Calcium Complex of a Glucosylceramide, Soya-cerebroside II. Chemical and Pharmaceutical Bulletin, 55(12), 1758-1761. View Source

Soyacerebroside II Applications

Calcium Signaling Research

Soyacerebroside II is the compound of choice for studying calcium ionophoresis in membrane systems where structural specificity is paramount. As evidenced by direct comparisons, its activity is contingent on the presence and stereochemistry of the 2'-hydroxy group [1]. This makes it an ideal tool for delineating the precise molecular interactions governing calcium transport, and for benchmarking the activity of novel ionophores or structural analogs.

Structure-Activity Relationship Studies of Sphingolipids

Based on its validated inhibitory effect on LPS-induced IL-18 secretion in human PBMC [1], Soyacerebroside II is a suitable reagent for investigations into the role of IL-18 in inflammatory diseases. Its ability to modulate this key cytokine, without observed cytotoxicity at effective concentrations, supports its use in cell-based assays aimed at understanding the immunomodulatory functions of sphingolipids.

Immunomodulation Involving Calcium Signaling

The compound is an essential reference standard in SAR campaigns focused on calcium ionophoretic glycosphingolipids. Its defined structural features—particularly the 2'R-configured 2-hydroxy fatty acid and the β-D-glucopyranosyl headgroup—provide a baseline for evaluating the activity of synthetic or naturally occurring analogues [1]. Procurement of Soyacerebroside II enables researchers to directly compare and quantify the functional consequences of structural modifications.

Investigating the Role of Endogenous Glucosylceramides in ER Calcium Mobilization

Given its structural analogy to neural glucosylceramide and its demonstrated calcium ionophoretic properties [1], Soyacerebroside II serves as a valuable model compound for probing the potential of endogenous glucosylceramides to act as calcium-binding and transport molecules within the endoplasmic reticulum. This application is particularly relevant for studies on calcium homeostasis and its dysregulation in diseases.

Application

Selection Property

Validation Focus

Calcium signaling pathway studies

Specific Ca²⁺ ionophore with reported binding stoichiometry

Calcium mobilization and flux assays

Sphingolipid SAR studies

Reported SAR reference with diverse analogue activity data

Benchmark ion transport against synthetic analogues

Calcium-immune crosstalk research

Reported dual ionophoretic and IL-18 inhibitory activities

Co-assessment of Ca²⁺ flux and cytokine expression

• [1] Shibuya, H., Kurosu, M., Minagawa, K., Katayama, S., & Kitagawa, I. (1993). Sphingolipids and Glycerolipids. IV. Syntheses and Ionophoretic Activities of Several Analogues of Soya-cerebroside II, a Calcium Ionophoretic Sphingoglycolipid Isolated from Soybean. Chemical and Pharmaceutical Bulletin, 41(9), 1534-1544. View Source